Cas no 1797614-67-5 (N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide)

• Product Name: N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide
• CAS No: 1797614-67-5
• MF: C₁₉H₁₈N₂O₄S₃
• MW: 434.552220821381
• CID: 5370732
• Update Time: 2025-06-14

N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-Methyl-4-[[[[5-(3-thienylcarbonyl)-2-thienyl]methyl]amino]sulfonyl]phenyl]acetamide
• N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide

• Inchi： 1S/C19H18N2O4S3/c1-12-9-15(21-13(2)22)3-6-18(12)28(24,25)20-10-16-4-5-17(27-16)19(23)14-7-8-26-11-14/h3-9,11,20H,10H2,1-2H3,(H,21,22)
• InChI Key： LAJFTJVVNZZPKX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCC2SC(C(C3C=CSC=3)=O)=CC=2)(=O)=O)C(C)=C1)(=O)C

Experimental Properties

• Density: 1.414±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.86±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide

Comprehensive Overview of N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide (CAS No. 1797614-67-5)

N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide (CAS No. 1797614-67-5) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining thiophene and acetamide moieties, which are pivotal in modern drug design. Researchers are particularly interested in its potential applications due to its sulfamoyl group, a functional moiety often associated with bioactive properties. The compound's CAS number 1797614-67-5 serves as a critical identifier for regulatory and scientific documentation.

The structural complexity of N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide makes it a subject of interest in medicinal chemistry. Its thiophene-3-carbonyl component is known for its role in enhancing binding affinity to biological targets, a feature highly sought after in the development of small-molecule therapeutics. Current trends in drug discovery emphasize the importance of such heterocyclic frameworks, aligning with the growing demand for targeted therapies and precision medicine. This compound's potential to interact with specific enzymes or receptors could pave the way for novel treatments in areas like oncology or inflammatory diseases.

From a synthetic perspective, the preparation of CAS No. 1797614-67-5 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are frequently discussed in academic and industrial settings, especially in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to optimize yield and reduce environmental impact, reflecting broader industry shifts toward eco-friendly manufacturing. The compound's methylsulfamoyl group also highlights its relevance in proteomics studies, where sulfonamide derivatives are used as probes or inhibitors.

In the realm of drug development, N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide is often analyzed for its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Computational modeling and in vitro assays are employed to predict its pharmacokinetic behavior, a critical step in preclinical research. Given the rising popularity of AI-driven drug discovery, this compound's data may contribute to training algorithms for molecular property prediction. Such applications align with the increasing integration of machine learning in life sciences.

The compound's nomenclature, while complex, underscores its structural specificity. Key terms like thiophene-2-yl and phenylacetamide are frequently searched in chemical databases, reflecting their importance in structure-activity relationship (SAR) studies. As the scientific community prioritizes high-throughput screening, compounds like CAS 1797614-67-5 are valuable candidates for fragment-based drug design. Additionally, its sulfamoyl linkage has implications for hydrogen bonding interactions, a hot topic in crystallography and molecular docking simulations.

Beyond pharmaceutical applications, N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide may have utility in material science. The thiophene ring system is known for its conductive properties, suggesting potential uses in organic electronics or sensors. This interdisciplinary relevance makes the compound a bridge between chemistry and engineering, particularly in the era of smart materials. Researchers investigating biocompatible polymers or nanocarriers might also explore its derivatives.

In summary, N-[3-methyl-4-({[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}sulfamoyl)phenyl]acetamide (CAS No. 1797614-67-5) represents a versatile compound with multifaceted applications. Its structural features align with contemporary research themes such as drug repurposing, computational chemistry, and sustainable synthesis. As scientific inquiries into heterocyclic compounds and bioactive scaffolds continue to rise, this molecule is poised to remain a focal point in both academic and industrial laboratories.